Cas no 2229418-10-2 (4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylbutan-2-amine)

• Product Name: 4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylbutan-2-amine
• CAS No: 2229418-10-2
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6221211
• PubChem ID: 165609278
• Update Time: 2025-10-12

4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylbutan-2-amine
• EN300-1747938
• 2229418-10-2
• 4-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylbutan-2-amine

• Inchi： 1S/C12H21N3/c1-12(2,13)7-6-10-9-15-8-4-3-5-11(15)14-10/h9H,3-8,13H2,1-2H3
• InChI Key： TWSASWBUQHDLOH-UHFFFAOYSA-N
• SMILES： N12C=C(CCC(C)(C)N)N=C1CCCC2

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylbutan-2-amine

4-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylbutan-2-amine (CAS No. 2229418-10-2): A Comprehensive Overview

The compound 4-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylbutan-2-amine, with CAS Registry Number CAS No. 2229418-10-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a fused imidazo[1,2-a]pyridine ring system attached to a substituted butanamine moiety.

Recent studies have highlighted the imidazo[1,2-a]pyridine core as a promising scaffold for drug discovery. This is due to its ability to interact with various biological targets, including kinases and G-protein coupled receptors (GPCRs). The butanamine substituent in this compound further enhances its pharmacokinetic properties, making it a candidate for oral drug delivery systems. Researchers have explored the imidazo[1,2-a]pyridine system in the context of anti-cancer therapies, where it has shown potential as a kinase inhibitor.

The synthesis of 4-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-